Cas no 1697380-86-1 (2-(Azetidin-3-yloxy)pentanoic acid)

• Product Name: 2-(Azetidin-3-yloxy)pentanoic acid
• CAS No: 1697380-86-1
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5831196
• PubChem ID: 106939882
• Update Time: 2025-06-09

2-(Azetidin-3-yloxy)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1146455
• 2-(azetidin-3-yloxy)pentanoic acid
• 1697380-86-1
• 2-(Azetidin-3-yloxy)pentanoic acid

• Inchi： 1S/C8H15NO3/c1-2-3-7(8(10)11)12-6-4-9-5-6/h6-7,9H,2-5H2,1H3,(H,10,11)
• InChI Key： LJYDSGCAHJIMAJ-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)CCC)C1CNC1

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-(Azetidin-3-yloxy)pentanoic acid

Introduction to 2-(Azetidin-3-yloxy)pentanoic acid (CAS No. 1697380-86-1) and Its Emerging Applications in Chemical Biology

2-(Azetidin-3-yloxy)pentanoic acid, identified by the chemical compound identifier CAS No. 1697380-86-1, represents a structurally intriguing molecule that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound, featuring a pentanoic acid backbone linked to an azetidine ring via an oxygen atom, presents a unique framework that has been explored for its potential biological activities and synthetic utility. The azetidine moiety, a five-membered heterocyclic amine, is particularly noteworthy due to its presence in numerous bioactive natural products and synthetic drugs, suggesting that 2-(Azetidin-3-yloxy)pentanoic acid may exhibit similar pharmacological properties.

The synthesis of 2-(Azetidin-3-yloxy)pentanoic acid involves sophisticated organic transformations that highlight the compound's structural complexity. The introduction of the azetidine ring into the pentanoic acid scaffold necessitates precise control over reaction conditions to ensure high yield and purity. Recent advances in catalytic methods have enabled more efficient and sustainable routes to this compound, aligning with the growing emphasis on green chemistry principles in drug development. These synthetic strategies not only enhance the accessibility of 2-(Azetidin-3-yloxy)pentanoic acid but also contribute to the broader toolkit available for medicinal chemists.

One of the most compelling aspects of 2-(Azetidin-3-yloxy)pentanoic acid is its potential as a scaffold for drug discovery. The combination of the carboxylic acid functionality and the azetidine ring provides multiple sites for chemical modification, allowing for the generation of libraries of derivatives with tailored biological activities. In recent years, computational modeling and high-throughput screening have been leveraged to identify promising analogs of this compound, with several studies suggesting inhibitory effects on key biological targets such as kinases and proteases. These findings underscore the therapeutic relevance of 2-(Azetidin-3-yloxy)pentanoic acid and its derivatives.

Moreover, the azetidine core has been implicated in various biological processes, including enzyme inhibition and receptor binding. For instance, azetidine derivatives have shown promise in targeting bacterial infections by interfering with essential metabolic pathways. The structural motif present in 2-(Azetidin-3-yloxy)pentanoic acid may similarly disrupt pathogenic mechanisms, making it a valuable candidate for further investigation. Preclinical studies have begun to explore its efficacy in models of inflammation and cancer, where modulation of key signaling pathways could lead to novel therapeutic interventions.

The versatility of 2-(Azetidin-3-yloxy)pentanoic acid extends beyond its direct biological activity. It serves as a versatile intermediate in the synthesis of more complex molecules, enabling chemists to explore novel structures with potential therapeutic benefits. The ability to functionalize both the carboxylic acid and azetidine moieties allows for diverse derivatization strategies, including amide bond formation, esterification, and coupling reactions with other heterocycles. This flexibility has opened up new avenues for medicinal chemistry innovation.

In conclusion, 2-(Azetidin-3-yloxy)pentanoic acid (CAS No. 1697380-86-1) represents a structurally fascinating molecule with significant potential in chemical biology and drug development. Its unique scaffold, combining a pentanoic acid backbone with an azetidine ring, offers multiple opportunities for exploration in both synthetic chemistry and pharmacological research. As our understanding of biological systems continues to evolve, compounds like 2-(Azetidin-3-yloxy)pentanoic acid are poised to play a crucial role in discovering novel therapeutics that address unmet medical needs.